Barium iron(2+) hydroxide (1/1/4)
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Overview
Description
Barium iron(2+) hydroxide (1/1/4) is a chemical compound that consists of barium, iron in the +2 oxidation state, and hydroxide ions
Preparation Methods
Synthetic Routes and Reaction Conditions
Barium iron(2+) hydroxide (1/1/4) can be synthesized through various methods. One common approach involves the reaction of barium hydroxide with iron(2+) salts under controlled conditions. For example, mixing aqueous solutions of barium hydroxide and iron(2+) sulfate can result in the formation of barium iron(2+) hydroxide and barium sulfate as a byproduct. The reaction is typically carried out at room temperature and requires careful control of pH and concentration to ensure the desired product is obtained.
Industrial Production Methods
Industrial production of barium iron(2+) hydroxide (1/1/4) may involve large-scale precipitation reactions where barium hydroxide and iron(2+) salts are mixed in large reactors. The resulting precipitate is then filtered, washed, and dried to obtain the final product. The process may also include steps to purify the compound and remove any impurities.
Chemical Reactions Analysis
Types of Reactions
Barium iron(2+) hydroxide (1/1/4) undergoes various chemical reactions, including:
Oxidation: The iron(2+) ion can be oxidized to iron(3+) under certain conditions.
Reduction: The compound can participate in reduction reactions where the iron(2+) ion is reduced to a lower oxidation state.
Substitution: The hydroxide ions in the compound can be substituted with other anions in exchange reactions.
Common Reagents and Conditions
Common reagents used in reactions involving barium iron(2+) hydroxide (1/1/4) include oxidizing agents like hydrogen peroxide for oxidation reactions and reducing agents like sodium borohydride for reduction reactions. The reactions are typically carried out in aqueous solutions under controlled pH and temperature conditions.
Major Products Formed
The major products formed from reactions involving barium iron(2+) hydroxide (1/1/4) depend on the specific reaction conditions. For example, oxidation reactions may produce iron(3+) hydroxide, while reduction reactions may yield iron metal or other reduced iron species.
Scientific Research Applications
Barium iron(2+) hydroxide (1/1/4) has several scientific research applications, including:
Chemistry: It is used as a reagent in various chemical reactions and as a precursor for the synthesis of other iron and barium compounds.
Biology: The compound is studied for its potential biological activity and interactions with biological molecules.
Medicine: Research is ongoing to explore its potential use in medical applications, such as drug delivery systems and diagnostic agents.
Industry: It is used in the production of specialized materials and as a catalyst in certain industrial processes.
Mechanism of Action
The mechanism of action of barium iron(2+) hydroxide (1/1/4) involves its interaction with molecular targets and pathways in various applications. For example, in catalytic processes, the compound may facilitate reactions by providing active sites for reactants to interact. In biological systems, it may interact with proteins and other biomolecules, influencing their function and activity.
Comparison with Similar Compounds
Similar Compounds
Similar compounds to barium iron(2+) hydroxide (1/1/4) include other barium and iron hydroxides, such as barium hydroxide and iron(3+) hydroxide. These compounds share some chemical properties but differ in their specific reactivity and applications.
Uniqueness
Barium iron(2+) hydroxide (1/1/4) is unique due to the combination of barium and iron in the +2 oxidation state, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be suitable.
Biological Activity
Barium iron(2+) hydroxide (1/1/4), a compound composed of barium and iron in a hydroxide form, has garnered attention for its potential biological activities. This article explores its biochemical properties, mechanisms of action, and implications for biomedical applications, particularly in tissue engineering and bone repair.
Chemical Composition and Properties
Barium iron(2+) hydroxide can be represented by the formula BaFe OH 4. It is characterized by its unique ionic structure, where barium (Ba²⁺) and iron (Fe²⁺) ions are coordinated with hydroxide ions. The molecular weight of this compound is approximately 261.20 g/mol .
Barium ions have been shown to influence various biological processes due to their ability to mimic calcium ions in biological systems. This mimicry can lead to the incorporation of barium into bone structures, which is critical for understanding its role in bone metabolism.
- Bone Incorporation : Studies indicate that barium ions are incorporated into bone mineralization processes, potentially enhancing bone density and strength. Barium's larger ionic radius compared to calcium allows it to substitute in hydroxyapatite structures, promoting bone growth and repair .
- Antibacterial Properties : Research has highlighted the antibacterial potential of barium-laden compounds. The incorporation of barium into biomaterials has been associated with increased resistance to bacterial colonization, making it a promising candidate for applications in orthopedic implants .
2. Toxicity and Safety Concerns
While barium compounds can exhibit beneficial biological activities, their toxicity must also be considered. Barium is known to be toxic at high concentrations, particularly affecting the cardiovascular system and muscle function. The safe dosage levels for biological applications remain an area of active research .
Case Study 1: Barium in Bone Repair
A study conducted on rats demonstrated that barium supplementation significantly increased the incorporation of Ba²⁺ into the bone matrix. Young rats showed a 2.3-fold increase in barium uptake compared to older rats, suggesting that age influences the bioavailability of barium in bone tissue . The study emphasized the potential of barium as a therapeutic agent in enhancing bone regeneration.
Case Study 2: Antibacterial Applications
In vitro studies have shown that barium-containing hydrogels possess enhanced antibacterial properties compared to those without barium. These hydrogels were tested against common pathogens and demonstrated significant reductions in bacterial viability, indicating their potential use in wound healing and surgical applications .
Data Tables
Property | Value |
---|---|
Molecular Weight | 261.20 g/mol |
Solubility | Soluble in water |
Ionic Radius (Ba²⁺) | 1.34 Å |
Ionic Radius (Ca²⁺) | 0.99 Å |
Bone Incorporation Rate | Up to 2.3-fold increase |
Research Findings
Recent research has indicated that while barium can enhance biological activity through improved bone integration and antibacterial effects, further studies are necessary to fully understand its mechanisms and long-term effects on human health. The incorporation of barium into biomaterials should be approached with caution due to potential toxicity issues.
Properties
CAS No. |
142261-82-3 |
---|---|
Molecular Formula |
BaFeH4O4 |
Molecular Weight |
261.20 g/mol |
IUPAC Name |
barium(2+);iron(2+);tetrahydroxide |
InChI |
InChI=1S/Ba.Fe.4H2O/h;;4*1H2/q2*+2;;;;/p-4 |
InChI Key |
PTCMPAOKHGDEGH-UHFFFAOYSA-J |
Canonical SMILES |
[OH-].[OH-].[OH-].[OH-].[Fe+2].[Ba+2] |
Origin of Product |
United States |
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